Cas no 1323367-62-9 (1-Butanone, 1-(5-fluoro-2-benzofuranyl)-)

• Product Name: 1-Butanone, 1-(5-fluoro-2-benzofuranyl)-
• CAS No: 1323367-62-9
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• CID: 5901560
• PubChem ID: 65426131
• Update Time: 2025-05-19

1-Butanone, 1-(5-fluoro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(5-fluoro-2-benzofuranyl)-
• EN300-744834
• 1-(5-fluoro-1-benzofuran-2-yl)butan-1-one
• 1323367-62-9
• 1-(5-Fluorobenzofuran-2-yl)butan-1-one
• CS-0296900
• AKOS014762325

• Inchi： 1S/C12H11FO2/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7H,2-3H2,1H3
• InChI Key： DNYGUUUQYXVWKW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC(F)=CC=C2O1)(=O)CCC

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 291.9±20.0 °C(Predicted)

Additional information on 1-Butanone, 1-(5-fluoro-2-benzofuranyl)-

Research Brief on 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- (CAS: 1323367-62-9) in Chemical Biology and Pharmaceutical Applications

1-Butanone, 1-(5-fluoro-2-benzofuranyl)- (CAS: 1323367-62-9) is a fluorinated benzofuran derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further development.

The synthesis of 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the compound's structure and purity, ensuring its suitability for biological evaluations.

In pharmacological studies, 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- has demonstrated notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, recent findings suggest that this compound exhibits selective inhibition against cyclooxygenase-2 (COX-2), a target implicated in inflammation and cancer. These results highlight its potential as a lead compound for developing anti-inflammatory or anti-cancer therapeutics.

Further investigations into the mechanistic aspects of 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- have revealed its interaction with cellular signaling pathways. Molecular docking studies have provided insights into its binding affinity and mode of action at the atomic level, offering a foundation for rational drug design. Additionally, in vivo studies in animal models have shown promising pharmacokinetic profiles, including favorable absorption and distribution properties, though further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

The versatility of 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- extends beyond its therapeutic potential. Recent research has explored its utility as a chemical probe for studying biological systems. Its fluorescent properties, attributed to the benzofuran moiety, make it a valuable tool for imaging and tracking molecular interactions in real-time. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its significance in translational research.

Despite these advancements, challenges remain in the development of 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- as a viable drug candidate. Issues such as scalability of synthesis, off-target effects, and long-term safety profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 1-Butanone, 1-(5-fluoro-2-benzofuranyl)- (CAS: 1323367-62-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties offer diverse opportunities for drug discovery and development. Continued exploration of its pharmacological mechanisms, coupled with innovative synthetic approaches, will be critical in unlocking its full potential and translating laboratory findings into clinical applications.